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Compound Name: 14,15-EET-SI

Cat. No.: B570722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
14,15-Epoxyeicosatrienoic acid (14,15-EET) is a bioactive lipid mediator synthesized from

arachidonic acid by cytochrome P450 (CYP) epoxygenases, particularly CYP2J2.[1] As a

member of the eicosanoid family, 14,15-EET functions as a crucial signaling molecule in

various physiological and pathological processes. It acts as an autocrine and paracrine

mediator, primarily in the cardiovascular and renal systems.[2] 14,15-EET is known for its

vasodilatory, anti-inflammatory, pro-angiogenic, and anti-apoptotic properties.[3] However, its

biological activity is tightly regulated, and it is rapidly metabolized by soluble epoxide hydrolase

(sEH) into the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[4] The balance

between 14,15-EET and 14,15-DHET is critical, and dysregulation is implicated in

cardiovascular diseases, hypertension, and cancer.[5]

This 14,15-EET-SI ELISA (Enzyme-Linked Immunosorbent Assay) kit is a competitive

immunoassay designed for the quantitative determination of 14,15-EET in a variety of biological

samples, including serum, plasma, urine, cell culture supernatants, and tissue homogenates.[6]

[7] The kit provides a sensitive and specific tool for researchers to investigate the role of 14,15-

EET in health and disease, and for drug development professionals to assess the efficacy of

therapeutic interventions targeting the EET pathway.
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This ELISA kit is based on the competitive binding technique.[6][7] The microtiter plate is pre-

coated with an antibody specific for 14,15-DHET. During the assay, 14,15-EET in the standards

and samples competes with a fixed amount of horseradish peroxidase (HRP)-conjugated

14,15-DHET for binding to the antibody. After an incubation period, the unbound components

are washed away. A substrate solution (TMB) is then added, and the color development is

inversely proportional to the amount of 14,15-EET in the sample.[7] The reaction is stopped by

the addition of a stop solution, and the absorbance is measured at 450 nm.[6][7]

Quantitative Data Summary
Parameter Value Reference

Assay Type Competitive ELISA [6][7]

Sample Types

Serum, Plasma, Cell Culture

Supernatant, Tissue

Homogenates

[6][8]

Detection Range 7.813 - 500 pg/ml [9]

Sensitivity 4.688 pg/ml [9]

Intra-assay CV < 15% [8]

Inter-assay CV < 15% [8]

Signaling Pathway of 14,15-EET
14,15-EET exerts its biological effects through various signaling pathways. One key pathway

involves the activation of the Peroxisome Proliferator-Activated Receptor γ (PPARγ).[5] Upon

activation, PPARγ can modulate the expression of target genes involved in cell proliferation and

apoptosis. Furthermore, 14,15-EET has been shown to induce the phosphorylation of

downstream signaling molecules, including those in the PI3 kinase/Akt and ERK pathways.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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